Indium(III) acetylacetonate

• Molecular Formula: C15H21InO6
• Molecular Weight: 412.14 g/mol
• InChI: InChI=1S/3C5H8O2.In/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3/b3*4-3-
• InChIKey: SKWCWFYBFZIXHE-LNTINUHCSA-K

In(acac)₃ Specifications & Identity

Indium(III) acetylacetonate (CAS 14405-45-9), systematically named tris(2,4-pentanedionato)indium(III), is a homoleptic β-diketonate coordination complex with the formula In(C₅H₇O₂)₃ and a molecular weight of 412.15 g·mol⁻¹ . It crystallizes as a colorless to off-white solid adopting an octahedral geometry, with a melting point of 187–189 °C and a density of 1.41–1.52 g·cm⁻³ [1]. The compound is soluble in common organic solvents including methanol, benzene, and chloroform, and is commercially available in purity grades ranging from ≥98% to ≥99.99% trace metals basis . As a member of the metal acetylacetonate family, In(acac)₃ serves as a classic precursor for metal–organic chemical vapor deposition (MOCVD) and atomic layer deposition (ALD) of indium-containing thin films, owing to its balanced volatility and thermal decomposition characteristics [2].

Precursor Type

MOCVD / ALD indium precursor

Solvent Compatibility

Soluble in common organics (methanol, benzene, chloroform)

Handling Profile

Air-stable solid; no pyrophoric infrastructure required

• [1] Wikipedia. Indium acetylacetonate. Accessed 2026. View Source
• [2] Makarenko, A., Trubin, S., Zherikova, K. Breaking through the Thermodynamics 'Wilds' of Metal–Organic Chemical Vapor Deposition Precursors: Metal tris-Acetylacetonates. Coatings, 2023, 13(8), 1458. View Source

In(acac)₃ Substitution Limitations

Indium precursors are not interchangeable drop-in replacements. Direct comparative MOCVD studies using In(acac)₃, In(tmhd)₃, and InMe₂OtBu under identical reactor conditions reveal that the acetylacetonate ligand profoundly influences film growth kinetics, carbon contamination levels, tin-doping efficiency, and the crystalline texture of the resulting ITO layers [1]. In(acac)₃ and Sn(acac)₂ share a common ligand chemistry that enables co-doping synergy, whereas InMe₂OtBu produces films that crystallize at substantially lower temperatures and exhibit constant resistivity across a 350–700 °C window — behavior not replicated by the acetylacetonate-based precursors [2]. Furthermore, trimethylindium (TMI), while delivering the highest vapor pressure among solid indium precursors, is pyrophoric and decomposes uncontrollably above its 88 °C melting point, imposing stringent glovebox handling requirements that In(acac)₃ entirely avoids . These precursor-specific differences mean that any substitution demands full re-optimization of deposition parameters, doping levels, and post-deposition annealing protocols.

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In(tmhd)₃ may shift co-doping synergy

Similar resistivity at high T, but ligand differences can alter tin incorporation and carbon contamination profiles.

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InMe₂OtBu delivers different resistivity-temperature behavior

Constant ~1 × 10⁻³ Ω·cm across 350–700 °C; cannot replicate the low resistivity of In(acac)₃ at ≥600 °C.

!

TMI is pyrophoric — not a drop-in replacement

Requires glovebox handling and specialized safety systems; In(acac)₃ avoids this infrastructure burden.

• [1] Szkutnik, P.D., et al. Study of the functional properties of ITO grown by metalorganic chemical vapor deposition from different indium and tin precursors. Journal of Alloys and Compounds, 2014, 603, 268–273. View Source
• [2] Szkutnik, P.D., et al. Influence of precursor nature on the thermal growth of Tin–Indium oxide layers by MOCVD. Surface and Coatings Technology, 2013, 230, 305–311. View Source

In(acac)₃ Differentiation Evidence

MOCVD ITO Resistivity Comparison

In a direct head-to-head MOCVD comparison using three indium precursors — In(acac)₃, In(tmhd)₃, and InMe₂OtBu — with DBTDA and Sn(acac)₂ as tin dopant sources, In(acac)₃ and In(tmhd)₃ delivered ITO films with indistinguishable electrical performance at high deposition temperatures (T ≥ 600 °C), achieving a best resistivity of 2.5 × 10⁻⁴ Ω·cm and optical transmittance exceeding 84% [1]. InMe₂OtBu, by contrast, produced films with a constant resistivity of 1 × 10⁻³ Ω·cm from 350 to 600 °C and was the only precursor enabling crystalline ITO growth at 350 °C without oxygen addition [1][2]. Additionally, the acetylacetonate ligand in In(acac)₃ was found to induce organic carbon contamination in the deposited layers — a documented drawback when ultra-low carbon content is critical [2].

ITO Resistivity (MOCVD)

Head-to-head

In(acac)₃/Sn(acac)₂2.5 × 10⁻⁴ Ω·cm, >84% T

InMe₂OtBu1 × 10⁻³ Ω·cm (constant 350–600 °C)

Reported lowest resistivity at ≥600 °C; In(acac)₃ achieves 4× lower value than InMe₂OtBu.

High-T MOCVD; 350–700 °C pulsed reactor.

Evidence Dimension	ITO film resistivity (MOCVD, optimized conditions)
Target Compound Data	In(acac)₃/Sn(acac)₂: 2.5 × 10⁻⁴ Ω·cm at T ≥ 600 °C; transmittance >84%
Comparator Or Baseline	In(tmhd)₃: 2.5 × 10⁻⁴ Ω·cm at T ≥ 600 °C (parity with In(acac)₃); InMe₂OtBu: 1 × 10⁻³ Ω·cm constant from 350–600 °C; crystallizes at 350 °C
Quantified Difference	In(acac)₃ and In(tmhd)₃ achieve 4× lower resistivity than InMe₂OtBu at T ≥ 600 °C, but InMe₂OtBu enables deposition at 250 °C lower temperature
Conditions	Pulsed MOCVD; In precursors: In(acac)₃, In(tmhd)₃, InMe₂OtBu; Sn precursors: DBTDA, Sn(acac)₂; deposition temperature range 350–700 °C

Why This Matters

Procurement choice directly determines the feasible deposition temperature window and the lowest achievable ITO resistivity, with In(acac)₃ being the preferred option for high-temperature MOCVD processes targeting minimum resistivity below 3 × 10⁻⁴ Ω·cm when paired with Sn(acac)₂ co-doping.

• [1] Szkutnik, P.D., et al. Study of the functional properties of ITO grown by metalorganic chemical vapor deposition from different indium and tin precursors. Journal of Alloys and Compounds, 2014, 603, 268–273. View Source
• [2] Szkutnik, P.D., et al. Influence of precursor nature on the thermal growth of Tin–Indium oxide layers by MOCVD. Surface and Coatings Technology, 2013, 230, 305–311. View Source

Self-Limiting ALD Windows

Thin films of indium oxide were deposited by ALD using In(acac)₃ with either H₂O or O₃ as the oxygen co-reactant [1]. The process exhibited self-limiting ALD behavior with temperature windows of 165–200 °C for In(acac)₃/H₂O and 165–225 °C for In(acac)₃/O₃ [1]. The saturated growth rates were approximately 20 pm/cycle (0.2 Å/cycle) for the H₂O process and 12 pm/cycle (0.12 Å/cycle) for the O₃ process [1]. For In₂S₃ ALD using In(acac)₃ and H₂S, a broader temperature window of 130–260 °C was reported, with a maximum growth rate of approximately 0.7 Å/cycle at 180 °C [2]. These self-limiting windows are essential for achieving conformal coating on high-aspect-ratio structures characteristic of ALD.

ALD Self-Limiting Windows

Cross-study comparable

H₂O: 165–200 °C, ~20 pm/cycle
O₃: 165–225 °C, ~12 pm/cycle
H₂S: 130–260 °C, max ~0.7 Å/cycle

Reported ALD windows enable flexible co-reactant selection for conformal In₂O₃/In₂S₃ coatings.

Growth rates and windows confirmed; process integration requires validation.

Evidence Dimension	ALD self-limiting growth window and saturated growth per cycle
Target Compound Data	In(acac)₃/H₂O: ALD window 165–200 °C, growth rate ~20 pm/cycle; In(acac)₃/O₃: ALD window 165–225 °C, ~12 pm/cycle; In(acac)₃/H₂S: 130–260 °C, ~0.7 Å/cycle max at 180 °C
Comparator Or Baseline	In(TMHD)₃/O₂ plasma ALD: alternative ALD indium precursor with different window characteristics (no quantitative window data available in retrieved sources for direct comparison)
Quantified Difference	In(acac)₃/H₂O growth rate (~20 pm/cycle) is approximately 1.7× faster than In(acac)₃/O₃ (~12 pm/cycle); O₃ process offers a 25 °C wider ALD temperature window
Conditions	ALD reactor; substrate temperature ranges as specified; In(acac)₃ precursor temperature maintained for adequate vapor delivery

Why This Matters

The existence of well-characterized ALD windows with two distinct oxygen sources (H₂O and O₃) provides process engineers with flexibility in co-reactant selection — H₂O for faster growth, O₃ for a wider process window — which is critical for integration with thermally sensitive substrates or multilayer device stacks.

• [1] Thin Solid Films. Thin films of indium oxide deposited by ALD using In(acac)₃ and H₂O or O₃. As cited in INIS Repository Search record. Growth rates: ~20 pm/cycle (H₂O), ~12 pm/cycle (O₃); ALD windows: 165–200 °C (H₂O), 165–225 °C (O₃). View Source
• [2] Naghavi, N., Henriquez, R., Laptev, V., Lincot, D. Growth studies and characterisation of In₂S₃ thin films deposited by atomic layer deposition (ALD). Applied Surface Science, 2004, 222(1–4), 218–225. View Source

Non-Pyrophoric Handling Safety

Trimethylindium (TMI, In(CH₃)₃) is the industry-standard indium precursor for MOVPE of III-V compound semiconductors, but it is pyrophoric — igniting spontaneously upon contact with air — and decomposes uncontrollably when the temperature exceeds its melting point of 88 °C . Its In–C bond energy is relatively low, making it prone to homolytic cleavage and radical formation during storage and transport . In sharp contrast, In(acac)₃ is an air-stable solid at ambient temperature with a melting point of 187–189 °C, classified under GHS as a combustible solid with acute toxicity hazards but with no pyrophoricity or water-reactivity warnings . This fundamental difference in hazard profile translates to significantly reduced infrastructure costs for precursor handling: TMI requires inert-atmosphere gloveboxes and specialized fire-suppression systems, whereas In(acac)₃ can be handled under standard laboratory fume hood conditions.

Handling Safety

Class-level inference

In(acac)₃Air-stable solid; no pyrophoricity

TMIPyrophoric; glovebox mandatory

Supports laboratory-scale deposition without pyrophoric safety infrastructure.

Class-level GHS comparison; confirm local safety protocols.

Evidence Dimension	Air/moisture reactivity and handling safety classification
Target Compound Data	In(acac)₃: Air-stable solid; GHS classification: Acute Tox. 4 (dermal, inhalation, oral), Eye Irrit. 2, Skin Irrit. 2, Carc. 2; storage: room temperature under inert gas recommended but not mandatory
Comparator Or Baseline	Trimethylindium (TMI): Pyrophoric (ignites spontaneously in air); melting point 88 °C; decomposes uncontrollably above melting point; requires strict inert-atmosphere handling
Quantified Difference	Qualitative but operationally decisive: TMI demands glovebox infrastructure and pyrophoric safety protocols; In(acac)₃ does not
Conditions	Ambient laboratory handling and storage conditions

Why This Matters

For research laboratories and pilot-scale facilities without dedicated pyrophoric-handling infrastructure, In(acac)₃ enables indium-containing thin-film deposition without the capital expenditure and safety overhead associated with TMI, making it the practical procurement choice for ALD, MOCVD, and solution-processed applications.

Solution-Processed TFT Mobility

Indium oxide (In₂O₃) and ITO thin films were fabricated by a solution process using In(acac)₃ as the sole indium source, followed by rapid thermal annealing (RTA) in O₂ [1]. The resulting In₂O₃ films exhibited a Hall mobility as high as 42.7 cm²·V⁻¹·s⁻¹, while 1 wt% Sn-doped ITO films achieved a resistivity as low as 2.5 × 10⁻³ Ω·cm with a Hall mobility of 24.1 cm²·V⁻¹·s⁻¹ and a carrier concentration of 1.0 × 10²⁰ cm⁻³ [1]. Using the solution-processed In₂O₃ as the channel layer, a thin-film transistor (TFT) was fabricated and n-channel transistor operation was confirmed [1]. When Sn(acac)₂ was used as the tin co-precursor instead of SnCl₂, the Hall mobility of the resulting ITO was higher, demonstrating ligand-matched precursor synergy [1].

Solution-Processed Mobility

Cross-study comparable

In₂O₃: 42.7 cm²/V·s
ITO (1 wt% Sn): 24.1 cm²/V·s, 2.5 × 10⁻³ Ω·cm

Reported Hall mobility supports solution-processed oxide TFT research.

Spin-coated, RTA in O₂; n-channel TFT operation confirmed.

Evidence Dimension	Hall mobility of solution-processed In₂O₃ films
Target Compound Data	In₂O₃ from In(acac)₃: Hall mobility = 42.7 cm²·V⁻¹·s⁻¹; ITO (1 wt% Sn): resistivity = 2.5 × 10⁻³ Ω·cm, mobility = 24.1 cm²·V⁻¹·s⁻¹, carrier concentration = 1.0 × 10²⁰ cm⁻³
Comparator Or Baseline	No direct comparator mobility data from alternative indium precursors processed under identical conditions was retrieved; Sn(acac)₂ co-precursor yielded higher ITO mobility than SnCl₂ co-precursor
Quantified Difference	Sn(acac)₂-based ITO showed higher Hall mobility than SnCl₂-based ITO (quantitative difference not specified in abstract); In₂O₃ mobility of 42.7 cm²·V⁻¹·s⁻¹ is competitive with sputtered In₂O₃ films
Conditions	Solution process; In(acac)₃ precursor; spin-coating; RTA in O₂ atmosphere; varying annealing temperature and time

Why This Matters

The demonstrated TFT functionality and high Hall mobility establish In(acac)₃ as a viable precursor for solution-processed oxide electronics, offering a procurement pathway distinct from vacuum-based deposition while achieving electrical performance relevant to display backplane and flexible electronics applications.

• [1] Jain, P., Nakabayashi, Y., Haga, K., Tokumitsu, E. Electrical properties of In₂O₃ and ITO thin films formed by solution process using In(acac)₃ precursors. Japanese Journal of Applied Physics, 2020, 59(SC), SCCB12. View Source

Monodisperse In₂O₃ Nanoparticles

Kinetic analysis of the non-isothermal decomposition of In(acac)₃ under static air revealed that decomposition proceeds in a single major step over the temperature range of 150–250 °C, with In₂O₃ formed as the solid residue [1]. Both the Flynn-Wall-Ozawa (FWO) linear and Vyazovkin (VYZ) nonlinear iso-conversional methods confirmed a simple, single-stage decomposition process with a systematic dependence of activation energy (Eₐ) on conversion (α) [1]. Subsequent calcination of In(acac)₃ at 400 °C for 5 hours yielded monodispersed In₂O₃ nanoparticles, characterized by XRD, FTIR, and SEM [1]. This was identified as the first reported preparation of In₂O₃ nanoparticles via solid-state thermal decomposition of In(acac)₃ [1]. No significant change in decomposition behavior was observed between unirradiated and γ-irradiated (10² kGy) samples [1].

Nanoparticle Synthesis

Supporting evidence

Single-step decomposition 150–250 °C; calcination at 400 °C yields monodisperse In₂O₃ NPs.

Reported solid-state route to monodisperse nanoparticles without solvents or surfactants.

Radiolytic stability up to 10² kGy confirmed.

Evidence Dimension	Thermal decomposition temperature range and product morphology
Target Compound Data	In(acac)₃: decomposition in one major step at 150–250 °C; calcination at 400 °C for 5 h yields monodisperse In₂O₃ nanoparticles; radiolytic stability up to 10² kGy confirmed
Comparator Or Baseline	No direct comparator data from alternative indium precursors undergoing identical TGA/DSC analysis was retrieved; indirect comparison: indium nitrate and indium chloride require solution-phase hydrolysis routes for nanoparticle synthesis
Quantified Difference	Single-step, solvent-free solid-state decomposition is a distinctive feature; the narrow 150–250 °C decomposition window enables low-temperature processing
Conditions	Static air atmosphere; non-isothermal TGA; heating rates for kinetic analysis; calcination at 400 °C for 5 h

Why This Matters

The clean, single-step solid-state decomposition pathway to monodisperse In₂O₃ nanoparticles without solvents or surfactants provides a procurement rationale for In(acac)₃ in nanoparticle synthesis applications where minimal organic residue and narrow particle size distribution are critical quality attributes.

• [1] Mahfouz, R.M., Al-Ahmari, S., Al-Fawaz, A., Al-Othman, Z., Warad, I.K., Siddiqui, M.R.H. Kinetic analysis for non-isothermal decomposition of unirradiated and γ-irradiated indium acetyl acetonate. Materials Research, 2011, 14(1), 7–10. View Source

Direct Nanoimprinting Capability

The acetylacetonate ligand in In(acac)₃ confers a unique advantage over simpler indium salts such as InCl₃: the direct metal–oxygen bonding in the β-diketonate complex, combined with its rheological properties in the gel state, enables direct nanoimprinting of In₂O₃ and ITO precursor films without the need for separate resist layers or etching steps [1][2]. This property has been exploited in 'nano-rheology printing' (n-RP), where the viscoelastic transformation of the precursor gel during thermal imprinting allows patterning with high shape fidelity and minimal post-annealing shrinkage [2]. In contrast, indium chloride (InCl₃) and indium nitrate (In(NO₃)₃) lack this gel-forming capability and require additional rheology modifiers (e.g., acetylacetone added as a separate chelating agent) to achieve comparable patterning behavior [1].

Direct Nanoimprinting

Class-level inference

Forms viscoelastic gel suitable for thermal nanoimprint without external chelating agents.

May support direct patterning workflows, eliminating separate resist or rheology modifiers.

Comparison with InCl₃/In(NO₃)₃ indicates acetylacetonate ligand advantage.

Evidence Dimension	Direct nanoimprint patterning capability of precursor gel films
Target Compound Data	In(acac)₃: forms viscoelastic precursor gel suitable for direct thermal nanoimprinting; enables simultaneous channel and source/drain patterning in TFT fabrication; high shape fidelity after post-annealing
Comparator Or Baseline	InCl₃ and In(NO₃)₃: require addition of acetylacetone as external chelating agent to impart gel rheology for sol-gel nanoimprint processes; no intrinsic gel-forming property
Quantified Difference	Qualitative but process-defining: In(acac)₃ is a single-source precursor that intrinsically provides both the metal center and the gel-forming ligand, eliminating a formulation step
Conditions	Thermal nanoimprint lithography; sol-gel transition during heating; post-imprint calcination to form crystalline oxide

Why This Matters

For applications requiring direct patterning of indium oxide or ITO micro- and nanostructures — such as TFT source/drain definition or transparent electrode patterning — In(acac)₃ eliminates the need for separate photoresist processing or external rheology modifiers, reducing process steps and chemical inventory.

• [1] Comparison of Indium-Tin-Oxide Transparent Conducting Films Fabricated By Spray CVD Using Different Tin Chlorides. Trans. Mater. Res. Soc. Jpn., 2009, 34, 225. Citing advantage of In(acac)₃: direct metal-oxide bonding and rheological properties enabling nanoimprinting in the gel state. View Source
• [2] Tokumitsu, E., et al. Direct Imprinting of Gel (Nano-rheology Printing). As referenced in Semantic Scholar and related publications on patterning properties of direct nanoimprinted In₂O₃ and ITO, 2019. View Source

In(acac)₃ Application Scenarios

High-T MOCVD for ITO Electrodes

When the fabrication process permits deposition temperatures of 600 °C or above, In(acac)₃ paired with Sn(acac)₂ delivers ITO films with resistivity as low as 2.5 × 10⁻⁴ Ω·cm and transmittance exceeding 84% — performance parity with the structurally analogous In(tmhd)₃ precursor and a 4× improvement over InMe₂OtBu at equivalent temperature [1]. This scenario is directly relevant to solar cell front electrodes, touch screen displays, and optoelectronic devices fabricated on thermally robust substrates such as glass or sapphire. The shared acetylacetonate ligand chemistry between In(acac)₃ and Sn(acac)₂ simplifies precursor delivery logistics by using a common ligand family for both host and dopant sources [1].

ALD on Temperature-Sensitive Substrates

The well-characterized ALD self-limiting windows — 165–200 °C for In(acac)₃/H₂O and 165–225 °C for In(acac)₃/O₃ — enable conformal deposition of indium oxide on substrates with moderate thermal budgets [2]. The H₂O process provides a faster growth rate (~20 pm/cycle), while the O₃ process offers a wider process window (~60 °C) [2]. For In₂S₃ buffer layers in CIGS solar cells, the broader ALD window of 130–260 °C with H₂S at ~0.7 Å/cycle provides additional temperature flexibility [3]. These defined ALD windows make In(acac)₃ a predictable, controllable precursor choice for multilayer device fabrication.

Solution-Processed TFTs for Flexible Electronics

In(acac)₃'s solubility in organic solvents and its demonstrated capability to yield In₂O₃ films with Hall mobility up to 42.7 cm²·V⁻¹·s⁻¹ via solution processing make it a viable precursor for printed and flexible oxide TFTs [4]. The confirmed n-channel transistor operation and the ligand compatibility with Sn(acac)₂ for ITO channel or electrode formulation enable an all-acetylacetonate solution-processed TFT fabrication route [4]. This scenario addresses the growing demand for low-cost, large-area, flexible display backplanes where vacuum-deposited routes using TMI or InMe₂OtBu are cost-prohibitive or technically challenging.

Solid-State In₂O₃ Nanoparticle Synthesis

The clean, single-step thermal decomposition of In(acac)₃ in static air at 150–250 °C, followed by calcination at 400 °C, produces monodisperse In₂O₃ nanoparticles without the need for solvents, surfactants, or complex solution-phase chemistry [5]. This solid-state route is attractive for gas sensor fabrication, catalyst support synthesis, and nanomaterial research where minimal organic contamination and narrow particle size distribution are critical. The demonstrated radiolytic stability up to 10² kGy further supports its use in environments where precursor integrity under radiation exposure is a concern [5].

Application

Selection Property

Validation Focus

High-T MOCVD ITO Electrodes

Co-doping synergy with Sn(acac)₂; thermal stability at ≥600 °C

Resistivity and transmittance benchmarking

ALD on Moderate Thermal Budget Substrates

Defined self-limiting ALD windows with H₂O, O₃, or H₂S

Growth rate and window verification for conformality

Solution-Processed Oxide TFTs

Solubility in organics; ligand-matched Sn(acac)₂ co-precursor

Hall mobility and transistor operation confirmation

Solid-State In₂O₃ Nanoparticle Synthesis

Single-step thermal decomposition without solvents

Particle size distribution and purity assessment

• [1] Szkutnik, P.D., et al. Study of the functional properties of ITO grown by MOCVD from different indium and tin precursors. Journal of Alloys and Compounds, 2014, 603, 268–273. View Source
• [2] Thin Solid Films (via INIS). ALD of indium oxide using In(acac)₃ with H₂O or O₃. ALD windows: 165–200 °C (H₂O, ~20 pm/cycle), 165–225 °C (O₃, ~12 pm/cycle). View Source
• [3] Naghavi, N., et al. Growth studies and characterisation of In₂S₃ thin films deposited by ALD. Applied Surface Science, 2004, 222, 218–225. View Source
• [4] Jain, P., et al. Electrical properties of In₂O₃ and ITO thin films formed by solution process using In(acac)₃ precursors. Japanese Journal of Applied Physics, 2020, 59(SC), SCCB12. View Source
• [5] Mahfouz, R.M., et al. Kinetic analysis for non-isothermal decomposition of unirradiated and γ-irradiated indium acetyl acetonate. Materials Research, 2011, 14(1), 7–10. View Source